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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-2-cyclopropylacetic acid hydrochloride is a non-proteinogenic amino acid that has
garnered significant interest in medicinal chemistry and drug development. Its unique structural
feature, a cyclopropyl ring attached to the alpha-carbon, imparts conformational rigidity to
molecules, a desirable property in the design of novel therapeutics. This rigidity can lead to
enhanced metabolic stability, improved binding affinity to biological targets, and favorable
pharmacokinetic profiles. This guide provides a comprehensive overview of the
physicochemical properties, synthesis, and applications of 2-Amino-2-cyclopropylacetic acid
hydrochloride, with a focus on its role in pharmaceutical research.

Physicochemical Properties

2-Amino-2-cyclopropylacetic acid hydrochloride is a white to yellow solid.[1] A summary of
its key quantitative data is presented in the table below.
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Property Value Reference
Molecular Formula C5H10CINO2 [1112]
Molecular Weight 151.59 g/mol [1][2]

CAS Number 1219429-81-8 [11[2]
Appearance White to Yellow Solid [1]
Canonical SMILES C1CC1C(C(=0O)O)N.CI [1]

XINWYOAHPNHZJF-
InChl Key [1]
UHFFFAOYSA-N

Synthesis and Reactions

The synthesis of 2-Amino-2-cyclopropylacetic acid and its derivatives can be achieved through
various organic chemistry methodologies. One common approach involves the Strecker
synthesis, starting from cyclopropanecarboxaldehyde.

lllustrative Synthetic Workflow

Below is a generalized workflow representing a potential synthetic route.
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Caption: Generalized synthetic workflow for 2-Amino-2-cyclopropylacetic acid
hydrochloride.

Applications in Research and Drug Development

The primary application of 2-Amino-2-cyclopropylacetic acid hydrochloride is as a versatile
building block in the synthesis of complex organic molecules for pharmaceutical and
biochemical research.

Peptide Synthesis

The incorporation of 2-Amino-2-cyclopropylacetic acid into peptide chains is a key application.
The cyclopropyl group restricts the conformational freedom of the peptide backbone, which can
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lead to peptides with enhanced stability against enzymatic degradation and more defined
secondary structures. This is particularly valuable in the development of peptide-based drugs.

Medicinal Chemistry

In medicinal chemistry, the cyclopropyl moiety is used to probe structure-activity relationships
(SAR). By replacing a glycine or alanine residue with 2-Amino-2-cyclopropylacetic acid,
researchers can investigate the impact of conformational rigidity on the biological activity of a
molecule. This can lead to the discovery of more potent and selective enzyme inhibitors or
receptor ligands.

Experimental Protocols

While specific experimental protocols are highly dependent on the research context, the
following provides a generalized methodology for the incorporation of 2-Amino-2-
cyclopropylacetic acid into a peptide sequence using solid-phase peptide synthesis (SPPS).

General Protocol for Solid-Phase Peptide Synthesis
(SPPS)

Objective: To incorporate 2-Amino-2-cyclopropylacetic acid into a target peptide sequence on a
solid support.

Materials:

Fmoc-protected 2-Amino-2-cyclopropylacetic acid

Rink Amide resin (or other suitable solid support)

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Piperidine solution (20% in DMF) for Fmoc deprotection

Coupling reagents (e.g., HBTU, HATU, or DIC/Oxyma)

N,N-Diisopropylethylamine (DIPEA)
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o Cleavage cocktail (e.g., TFA/TIS/H20)

o Diethyl ether

Procedure:

» Resin Swelling: The resin is swelled in DMF for 30 minutes in a reaction vessel.

e Fmoc Deprotection: The Fmoc protecting group on the resin-bound amino acid is removed
by treating with 20% piperidine in DMF. The resin is then washed thoroughly with DMF.

e Amino Acid Coupling:

o

The Fmoc-protected 2-Amino-2-cyclopropylacetic acid is pre-activated with the chosen
coupling reagent and DIPEA in DMF.

The activated amino acid solution is added to the resin.

o

[¢]

The coupling reaction is allowed to proceed for a specified time (typically 1-2 hours) at
room temperature.

[¢]

The resin is washed with DMF to remove excess reagents.

o Repeat Cycle: Steps 2 and 3 are repeated for each subsequent amino acid in the peptide
sequence.

o Final Deprotection: The N-terminal Fmoc group of the completed peptide is removed.

o Cleavage and Deprotection: The peptide is cleaved from the resin, and side-chain protecting
groups are removed by treatment with a cleavage cocktail.

» Precipitation and Purification: The cleaved peptide is precipitated with cold diethyl ether,
collected by centrifugation, and purified by reverse-phase high-performance liquid
chromatography (RP-HPLC).

Logical Workflow for Peptide Synthesis
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The following diagram illustrates the logical steps involved in a single coupling cycle during
solid-phase peptide synthesis.
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Caption: A single coupling cycle in solid-phase peptide synthesis.

Potential Signaling Pathway Interactions

As a structural analog of the neurotransmitter glycine, 2-Amino-2-cyclopropylacetic acid has the
potential to interact with glycine receptors (GlyRs), which are ligand-gated ion channels
primarily involved in inhibitory neurotransmission in the central nervous system. While specific
studies on the hydrochloride salt are limited, related cyclopropane-containing amino acids have
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been investigated as modulators of excitatory amino acid receptors. Further research is
needed to fully elucidate the specific interactions of 2-Amino-2-cyclopropylacetic acid
hydrochloride with neuronal signaling pathways.

Conclusion

2-Amino-2-cyclopropylacetic acid hydrochloride is a valuable chemical entity for
researchers in drug discovery and development. Its unique conformational constraints offer a
powerful tool for the design of novel peptides and small molecules with improved
pharmacological properties. The methodologies outlined in this guide provide a foundation for
its application in the synthesis of new chemical entities with therapeutic potential. Further
investigation into its specific biological targets and mechanisms of action will continue to
expand its utility in the field of medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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